Cas no 781620-65-3 (2-(4-Fluorobenzyl)amino-5-nitrobenzonitrile)

2-(4-Fluorobenzyl)amino-5-nitrobenzonitrile structure
781620-65-3 structure
Product Name:2-(4-Fluorobenzyl)amino-5-nitrobenzonitrile
CAS No:781620-65-3
MF:C14H10FN3O2
MW:271.246506214142
MDL:MFCD04521686
CID:3110258
PubChem ID:3982755
Update Time:2025-09-17

2-(4-Fluorobenzyl)amino-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-((4-Fluorobenzyl)amino)-5-nitrobenzonitrile
    • MFCD04521686
    • AKOS005171432
    • 2-[(4-fluorophenyl)methylamino]-5-nitrobenzonitrile
    • LS-01800
    • H23613
    • 781620-65-3
    • STK501351
    • 2-{[(4-fluorophenyl)methyl]amino}-5-nitrobenzonitrile
    • Z31255659
    • ALBB-004883
    • AKOS015941269
    • SB82023
    • 2-[(4-fluorobenzyl)amino]-5-nitrobenzonitrile
    • 2-(4-Fluorobenzyl)amino-5-nitrobenzonitrile
    • MDL: MFCD04521686
    • Inchi: 1S/C14H10FN3O2/c15-12-3-1-10(2-4-12)9-17-14-6-5-13(18(19)20)7-11(14)8-16/h1-7,17H,9H2
    • InChI Key: PQUBMCJTJTUSJR-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CNC1C=CC(=CC=1C#N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 271.07570473Da
  • Monoisotopic Mass: 271.07570473Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 81.6Ų

2-(4-Fluorobenzyl)amino-5-nitrobenzonitrile Security Information

  • HazardClass:IRRITANT

2-(4-Fluorobenzyl)amino-5-nitrobenzonitrile Pricemore >>

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